(3S)-3-amino-1-dodecanoylpiperidin-2-one

• CAS No.: 61274-24-6
• Molecular Formula: C17H32N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: (3S)-3-amino-1-dodecanoylpiperidin-2-one
• InChI: InChI=1S/C17H32N2O2/c1-2-3-4-5-6-7-8-9-10-13-16(20)19-14-11-12-15(18)17(19)21/h15H,2-14,18H2,1H3/t15-/m0/s1
• InChI Key: ILVSKABHNALYAI-HNNXBMFYSA-N
• Isomeric SMILES: CCCCCCCCCCCC(=O)N1CCC[C@@H](C1=O)N
• Canonical SMILES: CCCCCCCCCCCC(=O)N1CCCC(C1=O)N

Description

(3S)-3-Amino-1-dodecanoylpiperidin-2-one is a piperidin-2-one derivative featuring a chiral amino group at the 3S position and a long-chain dodecanoyl group at the 1-position. This compound belongs to the lactam family, characterized by a six-membered ring containing an amide bond. Its structural uniqueness lies in the combination of a hydrophilic amino group and a hydrophobic dodecanoyl chain, which may influence its solubility, bioavailability, and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3S)-3-amino-1-dodecanoylpiperidin-2-one typically involves the cyclization of appropriate

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table highlights key differences and similarities between (3S)-3-amino-1-dodecanoylpiperidin-2-one and related piperidine/piperidinone derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
(3S)-3-Amino-1-dodecanoylpiperidin-2-one	C₁₇H₃₂N₂O₂	~296.45*	Amino, dodecanoyl, lactam	Amphiphilic; potential for membrane interaction or surfactant-like behavior
(3S,4R)-1-(tert-Boc)-4-phenylpiperidine-3-carboxylic acid	C₁₇H₂₃NO₄	305.37	tert-Boc, phenyl, carboxylic acid	Polar due to carboxylic acid; used in peptide synthesis as a protected intermediate
(S)-1-(2-Methoxy-benzenesulfonyl)-piperidin-3-ylamine	C₁₂H₁₈N₂O₃S	294.35	Sulfonyl, methoxybenzene, amino	Likely bioactive; sulfonamide groups often confer antimicrobial or enzyme inhibition
2-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-3-iodo-5-methylpyridine	C₁₇H₃₀IN₃OSi	487.43	Silyl ether, iodine, pyridine	Halogenated pyridine; iodine may enhance reactivity in cross-coupling reactions

*Calculated based on molecular formula.

Key Research Findings and Implications

Lipophilicity and Bioavailability: The dodecanoyl chain in (3S)-3-amino-1-dodecanoylpiperidin-2-one significantly increases its lipophilicity compared to the tert-Boc-protected analog and the sulfonamide derivative . This property may enhance its ability to traverse lipid membranes but reduce aqueous solubility. In contrast, the carboxylic acid group in improves water solubility, making it more suitable for solution-phase reactions.

Biological Activity :

• Sulfonamide-containing analogs like are associated with antimicrobial or enzyme-inhibitory activity due to their structural resemblance to sulfa drugs. The absence of a sulfonyl group in the target compound suggests divergent biological targets.
• The iodine-substituted pyridine in highlights the role of halogens in modulating electronic properties and reactivity, a feature absent in the target lactam.

Synthetic Utility: The tert-Boc group in serves as a protective strategy for amines, a tactic that could be applied to modify the amino group in the target compound for controlled reactivity.